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Compound of Interest

Compound Name:
Bis(1,3-dichloro-2-propyl)

Phosphate-d10

Cat. No.: B12413521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for d10-BDCPP and its non-

deuterated analogue, Bis(1,3-dichloro-2-propyl) phosphate (BDCPP), as well as its parent

compound, Tris(1,3-dichloro-2-propyl) phosphate (TDCPP). No comprehensive Material Safety

Data Sheet (MSDS) or Safety Data Sheet (SDS) is publicly available for d10-BDCPP. The

safety and toxicological information provided herein is largely based on data for TDCPP and

should be used as a proxy with caution. All laboratory work should be conducted under the

guidance of a qualified safety professional and in accordance with institutional safety protocols.

Introduction
d10-BDCPP, or Bis(1,3-dichloro-2-propyl) Phosphate-d10, is the deuterated form of BDCPP,

the primary metabolite of the organophosphate flame retardant Tris(1,3-dichloro-2-propyl)

phosphate (TDCPP).[1][2] Due to its isotopic labeling, d10-BDCPP serves as an invaluable

internal standard for the accurate quantification of BDCPP in biological and environmental

samples via mass spectrometry.[3] Understanding the physicochemical properties, safety

considerations, and relevant biological pathways of its non-deuterated counterpart is crucial for

researchers utilizing this compound.

Physicochemical Properties
Quantitative data for d10-BDCPP and its related compounds are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12413521?utm_src=pdf-interest
https://www.benchchem.com/product/b12413521?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK225641/
https://pubmed.ncbi.nlm.nih.gov/30927662/
https://www.scbt.com/p/bis-1-3-dichloro-2-propyl-phosphate-d10-72236-72-7-unlabeled
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property d10-BDCPP
BDCPP (non-
deuterated)

TDCPP (Parent
Compound)

CAS Number 1477495-19-4[3] 72236-72-7[4] 13674-87-8[5]

Molecular Formula C₆D₁₀HCl₄O₄P[3] C₆H₁₁Cl₄O₄P[4] C₉H₁₅Cl₆O₄P[5]

Molecular Weight ~330 g/mol [3] 319.93 g/mol [6] 430.89 g/mol [7]

Physical Appearance Not specified
Solution in

acetonitrile[6]

Colorless to very pale

yellow, clear liquid[5]

Boiling Point Not available Not available 252°C at 2.0 kPa[5]

Flash Point Not available Not available 249°C[5]

Density Not available Not available 1.52 g/cm³[5]

Water Solubility Not available Not available
Insoluble (7 mg/L at

24°C)[5]

Toxicological Data
No specific toxicological data (e.g., LD50) is available for d10-BDCPP or BDCPP. The data

presented below is for the parent compound, TDCPP, and should be considered as a potential,

though not direct, indicator of hazard.

Metric Value Species Route Reference

LD50 1850 mg/kg Rat Oral [5]

LD50 >4640 mg/kg Rabbit Dermal [5]

TDLo (Lowest

Published Toxic

Dose)

58400 mg/kg/2Y-

C
Rat Oral [5]

TDLo

(Reproductive)

3600 mg/kg (7-

15 days

pregnant)

Rat Oral [5]
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Safety and Handling
As a complete SDS for d10-BDCPP is unavailable, the hazard classifications for the parent

compound TDCPP are provided for guidance.

Hazard Statements for TDCPP:[5][8]

H302: Harmful if swallowed.

H351: Suspected of causing cancer.

H372: Causes damage to organs through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long-lasting effects.

A commercially available solution of BDCPP in acetonitrile is classified as a highly flammable

liquid and vapor, harmful if swallowed, in contact with skin, or if inhaled, and causes serious

eye irritation.[6]

First Aid Measures
The following first aid measures are based on general chemical safety principles and

information for TDCPP.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water. Seek

medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[8]
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Handling and Storage
Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety goggles. Avoid breathing vapors or mist. Wash

hands thoroughly after handling.[5][8]

Storage: Keep container tightly closed. Store in a cool, dark, and dry place. Store locked up

and away from incompatible materials such as oxidizing agents.[5] For solutions, store in a

freezer at -20°C and protect from light.[6]

Biological Pathways and Mechanisms
d10-BDCPP is used as a biomarker for exposure to TDCPP. The metabolism of TDCPP to

BDCPP is a key pathway of interest.

TDCPP
(Tris(1,3-dichloro-2-propyl) phosphate)

Metabolism
(e.g., in liver)

Biotransformation BDCPP
(Bis(1,3-dichloro-2-propyl) phosphate)

Primary Metabolite Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of TDCPP to its primary metabolite, BDCPP.

Studies on TDCPP have indicated several potential mechanisms of toxicity, including the

induction of oxidative stress and apoptosis.[9][10] In human liver cells (HepG2), TDCPP

exposure has been shown to alter the expression of genes involved in cancer pathways.[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/P0269_EU_6N.pdf
https://www.chemicalbook.com/msds/tris-1-3-dichloro-2-propyl-phosphate.pdf
https://www.tcichemicals.com/BE/en/sds/P0269_EU_6N.pdf
https://isotope.com/bis-1-3-dichloro-2-propyl-phosphate-unlabeled-ulm-11369-1-2
https://www.benchchem.com/product/b12413521?utm_src=pdf-body-img
https://www.mdpi.com/2073-4409/11/2/195
https://pubmed.ncbi.nlm.nih.gov/35053312/
https://www.mdpi.com/2073-4409/11/2/195
https://pubmed.ncbi.nlm.nih.gov/35053312/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Human Liver Cell (HepG2)

TDCPP Exposure

↑ Intracellular ROS
↑ Nitric Oxide (NO)

↑ Ca2+ Influx

Alteration of
Cancer Pathway Genes

↓ Mitochondrial
Membrane Potential DNA Damage

↑ Cytoplasmic P53
↑ Caspase 3 & 9

Apoptosis

Hepatotoxicity &
Carcinogenic Potential

Click to download full resolution via product page

Caption: Postulated signaling cascade for TDCPP-induced toxicity in human liver cells.

Experimental Protocols
Analysis of BDCPP in Urine using d10-BDCPP Internal
Standard
This protocol is a generalized summary based on methods described in the literature.[11][12]
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Caption: Workflow for the analysis of BDCPP in urine.

Methodology:

Sample Preparation: A known volume of urine is spiked with a solution of d10-BDCPP.
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Solid-Phase Extraction (SPE): The sample is passed through a mixed-mode anion exchange

SPE cartridge. This step isolates the acidic metabolites like BDCPP from the complex urine

matrix.

Elution: The analytes are eluted from the SPE cartridge using an appropriate solvent.

Concentration: The eluate is concentrated, often to dryness, and then reconstituted in a

smaller volume of a suitable solvent for analysis.

LC-MS/MS Analysis: The prepared sample is injected into a liquid chromatography-tandem

mass spectrometry system. The chromatographic separation resolves BDCPP from other

components, and the mass spectrometer detects and quantifies both BDCPP and the d10-

BDCPP internal standard based on their specific mass-to-charge ratios.

Quantification: The concentration of BDCPP in the original sample is calculated by

comparing the peak area of the analyte to that of the known concentration of the d10-BDCPP

internal standard.

Comet Assay for DNA Damage Assessment
This protocol outlines the general steps for assessing DNA damage, as has been applied in

studies of TDCPP.[9]

Methodology:

Cell Treatment: HepG2 cells (or other relevant cell lines) are exposed to varying

concentrations of the test compound (e.g., TDCPP) for a defined period.

Cell Harvesting and Embedding: Cells are trypsinized, washed, and suspended in low-

melting-point agarose. This cell suspension is then layered onto a microscope slide pre-

coated with normal melting point agarose.

Lysis: The slides are immersed in a lysis solution (typically containing high salt and

detergents) to break down the cell and nuclear membranes, leaving behind the DNA-protein

complex (nucleoid).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.mdpi.com/2073-4409/11/2/195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrophoresis: The slides are placed in an electrophoresis chamber with an alkaline buffer.

An electric field is applied, causing the negatively charged DNA to migrate towards the

anode. Damaged DNA (containing strand breaks) relaxes and migrates further, forming a

"comet tail," while undamaged DNA remains in the nucleoid (the "comet head").

Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., ethidium bromide

or SYBR Green), and the slides are visualized using a fluorescence microscope.

Scoring: The extent of DNA damage is quantified by measuring the length of the comet tail

and the intensity of DNA in the tail relative to the head.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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